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Compound of Interest

Compound Name: 2-Hexylthiophene

Cat. No.: B090786

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information currently
available for 2-Hexylthiophene (CAS No. 18794-77-9). The information is compiled for an
audience with a technical background in chemistry and toxicology and is intended to support
safe handling, risk assessment, and further research.

Chemical and Physical Properties

2-Hexylthiophene is a colorless to pale yellow liquid with a distinct odor.[1] It is a member of
the thiophene class of heterocyclic compounds and is used as a flavoring agent and in the
synthesis of other organic compounds.[1]
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Property Value Reference
Molecular Formula C10H16S [1]
Molecular Weight 168.30 g/mol [1]
Boiling Point 229-230 °C [1]
Melting Point 41 °C [1]
Density 0.930-0.938 g/mL at 20°C [1]

N Insoluble in water; Soluble in
Solubility _ [1]
most organic solvents.

Flash Point >100 °C

Toxicological Profile

The toxicological data for 2-Hexylthiophene is primarily based on its classification under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Specific
quantitative toxicity studies, such as LD50 values, are not readily available in the public
domain. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated 2-
Hexylthiophene as a flavoring agent and concluded that there is "no safety concern at current
levels of intake when used as a flavouring agent."[2]

GHS Classification and Hazard Statements

The following table summarizes the GHS hazard classifications for 2-Hexylthiophene.[1]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye oA
Irritation

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4

H332: Harmful if inhaled

Specific target organ toxicity —

Single exposure

H335: May cause respiratory
irritation

Hazardous to the aquatic

environment, long-term hazard

H413: May cause long lasting

harmful effects to aquatic life

Handling and Safety Precautions

Personal Protective Equipment (PPE)

When handling 2-Hexylthiophene, the following personal protective equipment is

recommended:

o Eye/Face Protection: Chemical safety goggles or a face shield.

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.

» Respiratory Protection: In case of insufficient ventilation, use a NIOSH-approved respirator

with an organic vapor cartridge.

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist. Use

only in a well-ventilated area.

o Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.
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First Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get
medical attention.

After Skin Contact: Immediately wash off with soap and plenty of water for at least 15
minutes. Remove contaminated clothing and shoes. Get medical attention.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Experimental Protocols for Toxicological
Assessment

While specific experimental reports for 2-Hexylthiophene are not widely available, the

following are detailed methodologies for key toxicological endpoints based on internationally

accepted guidelines, such as those from the Organisation for Economic Co-operation and
Development (OECD).

Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(Based on OECD Test Guideline 425)

Principle: This method is a sequential test that uses a minimum number of animals. Animals
are dosed one at a time. The dose for each subsequent animal is adjusted up or down
depending on the outcome for the previous animal.

Test Animals: Typically, adult female rats are used.
Procedure:
o A starting dose is selected based on available information.

o Asingle animal is administered the test substance by oral gavage.
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o The animal is observed for signs of toxicity for up to 14 days.

o If the animal survives, the dose for the next animal is increased. If the animal dies, the
dose is decreased.

o The test is concluded when one of the stopping criteria is met, and the LD50 is calculated
using the maximum likelihood method.

o Observations: Animals are observed for changes in skin and fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity
and behavior pattern. Body weight is recorded weekly.

Skin Irritation/Corrosion (Based on OECD Test Guideline
404)

 Principle: The substance is applied to the skin of a test animal to determine its potential to
cause reversible (irritation) or irreversible (corrosion) skin damage.

» Test Animals: Albino rabbits are typically used.

e Procedure:

o

The fur on the dorsal area of the trunk of the animal is clipped.

[¢]

A small area of skin (approximately 6 cm?) is abraded on one side, with the other side
remaining intact.

[¢]

0.5 mL of the liquid test substance is applied to both the intact and abraded skin sites
under a gauze patch.

[¢]

The trunk of the animal is wrapped to hold the patch in place for a 4-hour exposure period.

[¢]

After 4 hours, the patches are removed, and the skin is gently cleansed.

e Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal. The reactions are scored according to a standardized
scale.
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Acute Eye Irritation/Corrosion (Based on OECD Test
Guideline 405)

e Principle: The test substance is instilled into the eye of a test animal to assess its potential to
cause ocular damage.

o Test Animals: Albino rabbits are typically used.
e Procedure:

o Asingle dose of 0.1 mL of the liquid test substance is instilled into the conjunctival sac of
one eye of the animal. The other eye serves as a control.

o The eyelids are held together for about one second.

o Observations: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The
cornea, iris, and conjunctivae are evaluated and scored for opacity, inflammation, and
discharge.

Potential Signhaling Pathway and Experimental

Workflows
Proposed Metabolic Activation and Toxicity Pathway

Thiophene derivatives can undergo metabolic activation by cytochrome P450 enzymes in the
liver. This can lead to the formation of reactive intermediates that may exert toxic effects. The
following diagram illustrates a proposed pathway for 2-Hexylthiophene.
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Caption: Proposed metabolic activation pathway of 2-Hexylthiophene.

General Workflow for Chemical Safety Assessment

The following diagram outlines a typical workflow for assessing the safety of a chemical
substance, integrating in silico, in vitro, and in vivo methods.
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Caption: A generalized workflow for chemical safety assessment.

Conclusion
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2-Hexylthiophene is a chemical with moderate acute toxicity, and it is a skin, eye, and
respiratory irritant. While it has been deemed safe for its intended use as a flavoring agent at
current intake levels, appropriate safety precautions, including the use of personal protective
equipment, are necessary when handling the pure substance in a laboratory or industrial
setting. Further research is needed to establish a more detailed and quantitative toxicological
profile for 2-Hexylthiophene. The provided experimental protocols and workflows can serve as
a guide for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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